Cas no 158832-49-6 (2-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-, methyl ester)
158832-49-6 structure
Product Name:2-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-, methyl ester
CAS No:158832-49-6
MF:C7H12N2O2
MW:156.182381629944
CID:109019
PubChem ID:11819274
Update Time:2025-04-18
2-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-, methyl ester
- methyl 6-amino-2,3,4,5-tetrahydropyridine-2-carboxylate
- 6-AMINO-2,3,4,5-TETRAHYDRO-2-PYRIDINECARBOXYLIC ACID METHYL ESTER
- 2-Pyridinecarboxylicacid,6-amino-2,3,4,5-tetrahydro-,methylester(9CI)
- SCHEMBL8310685
- 158832-49-6
- BDBM50039836
- 6-Amino-2,3,4,5-tetrahydro-pyridine-2-carboxylic acid methyl ester; hydrochloride
- DTXSID90473688
- CHEMBL543375
- CHEMBL1192183
-
- Inchi: 1S/C7H12N2O2/c1-11-7(10)5-3-2-4-6(8)9-5/h5H,2-4H2,1H3,(H2,8,9)
- InChI Key: PIFNPHGMSQOHSQ-UHFFFAOYSA-N
- SMILES: O(C)C(C1CCCC(N)=N1)=O
Computed Properties
- Exact Mass: 156.09000
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 64.7Ų
Experimental Properties
- PSA: 64.68000
- LogP: 0.20500
2-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-, methyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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